2-Chloro-3-cyclopropoxybenzoic acid
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Description
2-Chloro-3-cyclopropoxybenzoic acid is a substituted benzoic acid derivative characterized by a chlorine atom at the 2-position and a cyclopropoxy group (a three-membered cyclic ether) at the 3-position of the benzene ring. This structural configuration confers unique physicochemical properties, such as enhanced lipophilicity compared to simpler benzoic acid derivatives, which may influence its solubility, bioavailability, and reactivity.
Properties
Molecular Formula |
C10H9ClO3 |
|---|---|
Molecular Weight |
212.63 g/mol |
IUPAC Name |
2-chloro-3-cyclopropyloxybenzoic acid |
InChI |
InChI=1S/C10H9ClO3/c11-9-7(10(12)13)2-1-3-8(9)14-6-4-5-6/h1-3,6H,4-5H2,(H,12,13) |
InChI Key |
UTFSVWSIQQMSDI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC=CC(=C2Cl)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Chloro-3-cyclopropoxybenzoic acid typically involves the following steps:
Starting Material: The synthesis begins with 2-chlorobenzoic acid.
Cyclopropanation: The 2-chlorobenzoic acid undergoes a cyclopropanation reaction to introduce the cyclopropoxy group at the third position. This can be achieved using cyclopropyl bromide in the presence of a base such as potassium carbonate.
Oxidation: The intermediate product is then oxidized to form 2-Chloro-3-cyclopropoxybenzoic acid.
Industrial Production Methods
Industrial production methods for 2-Chloro-3-cyclopropoxybenzoic acid may involve large-scale cyclopropanation and oxidation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of catalysts and optimized reaction conditions can further enhance the yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
2-Chloro-3-cyclopropoxybenzoic acid can undergo various chemical reactions, including:
Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.
Common Reagents and Conditions
Substitution: Reagents such as sodium amide or thiolates in polar aprotic solvents.
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic conditions.
Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.
Major Products
Substitution: Formation of substituted benzoic acid derivatives.
Oxidation: Formation of quinones or other oxidized products.
Reduction: Formation of alcohols or aldehydes.
Scientific Research Applications
2-Chloro-3-cyclopropoxybenzoic acid has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development and pharmaceutical research.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Chloro-3-cyclopropoxybenzoic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Structural and Functional Group Comparison
The table below highlights key structural differences and similarities between 2-chloro-3-cyclopropoxybenzoic acid and related compounds:
*Estimated based on structural analogs.
Key Observations :
- Unlike diclofenac, which has two chlorine atoms and an aryl amine group for COX enzyme inhibition, the cyclopropoxy substituent in the target compound may favor interactions with non-polar biological targets .
Physicochemical Properties
Limited experimental data are available for the target compound, but inferences can be drawn from analogs:
- Solubility : The cyclopropoxy group likely reduces water solubility compared to 2-chlorobenzoic acid (which is moderately soluble in water). This property may necessitate formulation adjustments for pharmaceutical use.
- Acidity (pKa) : The electron-withdrawing chlorine atom at position 2 lowers the pKa of the carboxylic acid group, enhancing acidity relative to unsubstituted benzoic acid.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
